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Compound of Interest

Compound Name: BAY-3827

Cat. No.: B10819853

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of BAY-3827, a potent and selective AMP-activated protein kinase (AMPK) inhibitor.

Given its biological activity and classification as a combustible solid, adherence to these

guidelines is essential to ensure personnel safety and operational integrity.

I. Compound and Hazard Identification
BAY-3827 is a white to beige powder. While a specific Safety Data Sheet (SDS) is not publicly

available, its known properties and classification necessitate careful handling.
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Property Value Source

Chemical Name

N-[5-(3,5-Dicyano-1,2,6-

trimethyl-1,4-dihydropyridin-4-

yl)-6-fluoro-7-methyl-1H-

indazol-3-yl]-2-ethylbenzamide

N/A

CAS Number 2377576-35-5 N/A

Molecular Formula C27H25FN6O N/A

Molecular Weight 468.53 g/mol N/A

Physical Form White to beige powder N/A

Known Hazards
Combustible Solid (Storage

Class 11)
N/A

Water Hazard Class 3 (Severe) N/A

II. Personal Protective Equipment (PPE)
Due to its nature as a potent, biologically active powder, a comprehensive PPE strategy is

mandatory to prevent inhalation, dermal, and ocular exposure.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Double-

gloving provides an extra layer

of protection against potential

tears or contamination.

Eye Protection Chemical safety goggles.

Protects eyes from airborne

powder and potential splashes

of solutions.

Body Protection

Disposable, low-permeability

lab coat with long sleeves and

tight cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder outside of a certified

chemical fume hood or glove

box.

Mitigates the risk of inhaling

the fine powder, which is a

primary route of exposure for

potent compounds.

III. Operational Plan: Handling and Storage
A. Engineering Controls

Weighing and Aliquoting: All handling of solid BAY-3827 must be conducted in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to contain airborne

particles.

Solution Preparation: Preparation of BAY-3827 solutions should also be performed within a

chemical fume hood.

B. Storage
Solid Compound: Store in a tightly sealed container at 2-8°C, protected from light and

moisture.
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Stock Solutions: Aliquot stock solutions (typically in DMSO) into single-use volumes and

store at -20°C or -80°C to minimize freeze-thaw cycles.

C. Solution Preparation
BAY-3827 is soluble in Dimethyl Sulfoxide (DMSO).

Solvent Solubility

DMSO ≥ 2 mg/mL

Protocol for Reconstitution:

Ensure all necessary PPE is correctly worn.

Perform all operations within a certified chemical fume hood.

Allow the vial of solid BAY-3827 to equilibrate to room temperature before opening to prevent

condensation.

Add the calculated volume of DMSO to the vial to achieve the desired stock concentration.

Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

IV. Disposal Plan
All waste containing BAY-3827 must be treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

Solid BAY-3827
Collect in a clearly labeled, sealed container

designated for solid chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container lined with a heavy-duty plastic bag.

DMSO Solutions of BAY-3827

Collect in a sealed, properly labeled container

for liquid organic chemical waste. Do not

dispose of down the drain.

Contaminated PPE (gloves, disposable lab

coats)

Dispose of as solid hazardous waste in a

designated, sealed container.

General Disposal Guidelines:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"BAY-3827," and the solvent if applicable (e.g., DMSO).

Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

V. Signaling Pathway and Mechanism of Action
BAY-3827 is a potent and selective inhibitor of AMP-activated protein kinase (AMPK). AMPK is

a central regulator of cellular energy homeostasis. Under conditions of low cellular energy (high

AMP:ATP ratio), AMPK is activated and phosphorylates downstream targets to promote

catabolic pathways (e.g., fatty acid oxidation) and inhibit anabolic pathways (e.g., protein and

lipid synthesis), thereby restoring energy balance. By inhibiting AMPK, BAY-3827 blocks these

downstream effects.
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Upstream Activators

Anabolic Pathways (Inhibited by AMPK) Catabolic Pathways (Activated by AMPK)
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BAY-3827

 inhibits

Click to download full resolution via product page

Caption: Mechanism of BAY-3827 action on the AMPK signaling pathway.

To cite this document: BenchChem. [Essential Safety and Logistics for Handling BAY-3827].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819853/docs#essential-safety-and-logistics-for-
handling-bay-3827]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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